Cas no 2229082-49-7 (4-(2,3-dihydro-1H-inden-1-yl)-1H-pyrazole)

• Product Name: 4-(2,3-dihydro-1H-inden-1-yl)-1H-pyrazole
• CAS No: 2229082-49-7
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 5913993
• PubChem ID: 165948823
• Update Time: 2025-10-28

4-(2,3-dihydro-1H-inden-1-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dihydro-1H-inden-1-yl)-1H-pyrazole
• 2229082-49-7
• EN300-1746092

• Inchi： 1S/C12H12N2/c1-2-4-11-9(3-1)5-6-12(11)10-7-13-14-8-10/h1-4,7-8,12H,5-6H2,(H,13,14)
• InChI Key： LLMXSIVEQMDIOX-UHFFFAOYSA-N
• SMILES： N1C=C(C=N1)C1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 184.100048391g/mol
• Monoisotopic Mass: 184.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(2,3-dihydro-1H-inden-1-yl)-1H-pyrazole

4-(2,3-Dihydro-1H-inden-1-yl)-1H-pyrazole: A Comprehensive Overview

The compound with CAS No. 2229082-49-7, commonly referred to as 4-(2,3-dihydro-1H-inden-1-yl)-1H-pyrazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug discovery and advanced materials development. In this article, we will delve into the properties, synthesis, and recent research findings related to this compound.

4-(2,3-Dihydro-1H-inden-1-yl)-1H-pyrazole is an organic heterocyclic compound characterized by a pyrazole ring fused with a dihydroindenyl group. The pyrazole ring, a five-membered aromatic structure containing two nitrogen atoms, is known for its stability and reactivity in various chemical transformations. The dihydroindenyl group, on the other hand, adds a bicyclic structure to the molecule, enhancing its versatility in different chemical environments. This combination makes 4-(2,3-dihydro-1H-inden-1-yl)-1H-pyrazole a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 4-(2,3-dihydro-1H-inden-1-yl)-1H-pyrazole in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with specific pharmacological properties. For instance, the compound has been investigated for its role in inhibiting certain enzymes associated with neurodegenerative diseases. These findings underscore the importance of understanding the molecular interactions and bioavailability of this compound.

The synthesis of 4-(2,3-dihydro-1H-inden-1-yl)-1H-pyrazole involves a series of well-established organic reactions. One common approach is the condensation of indene derivatives with nitrogen-containing precursors under specific reaction conditions. This method ensures high yield and purity of the final product. The optimization of reaction conditions has been a focus of recent research to improve scalability and reduce production costs.

In addition to its role in drug discovery, 4-(2,3-dihydro-1H-inden-1-yl)-1H-pyrazole has shown promise in materials science applications. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as an active layer material in organic light-emitting diodes (OLEDs) and photovoltaic cells. These applications highlight the compound's versatility across multiple disciplines.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 4-(2,3-dihydro-1H-inden-1-yli)-pyrazole. Density functional theory (DFT) calculations have revealed key information about its molecular orbitals and interaction patterns with other molecules. This knowledge is crucial for designing new compounds based on this scaffold and optimizing their properties for specific applications.

The study of 4-(2,3-dihydro-1H-inden-yli)-pyrazole has also led to interesting discoveries in stereochemistry and conformational analysis. The dihydroindenyl group introduces steric effects that influence the overall geometry of the molecule. Understanding these effects is essential for predicting how the compound will behave in different chemical environments and biological systems.

In conclusion, 4-(2,3-dihydroindan-yli)pyrazole (CAS No: 2229082-49-) is a versatile compound with significant potential in various fields of science and technology. Its unique structure and reactivity make it an invaluable tool for researchers working on drug discovery, materials science, and organic synthesis. As ongoing research continues to uncover new applications and properties of this compound, it is poised to play an increasingly important role in advancing modern chemistry.